Cas no 1402931-29-6 (1-[4-(Benzyloxy)-2-hydroxy-6-methoxyphenyl]-2-hydroxyethan-1-one)

• Product Name: 1-[4-(Benzyloxy)-2-hydroxy-6-methoxyphenyl]-2-hydroxyethan-1-one
• CAS No: 1402931-29-6
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 6626449
• PubChem ID: 71481647
• Update Time: 2024-03-01

1-[4-(Benzyloxy)-2-hydroxy-6-methoxyphenyl]-2-hydroxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1402931-29-6
• F95004
• SCHEMBL21275494
• 1-[4-(BENZYLOXY)-2-HYDROXY-6-METHOXYPHENYL]-2-HYDROXYETHAN-1-ONE
• 1-[4-(Benzyloxy)-2-hydroxy-6-methoxyphenyl]-2-hydroxyethan-1-one

• Inchi： 1S/C16H16O5/c1-20-15-8-12(7-13(18)16(15)14(19)9-17)21-10-11-5-3-2-4-6-11/h2-8,17-18H,9-10H2,1H3
• InChI Key： WUPLLXAMIOJHMB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(C(CO)=O)=C(C=1)OC)O

Computed Properties

• Exact Mass: 288.09977361g/mol
• Monoisotopic Mass: 288.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones